N-(5-chloro-2-methoxyphenyl)-2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[[6-[(4-methoxyphenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H19ClN4O4S/c1-28-14-6-3-12(4-7-14)9-16-19(27)23-20(25-24-16)30-11-18(26)22-15-10-13(21)5-8-17(15)29-2/h3-8,10H,9,11H2,1-2H3,(H,22,26)(H,23,25,27)
• InChI Key: NJRUAESEBSQQPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(NC2=O)SCC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C20H19ClN4O4S
• Molecular Weight: 446.9 g/mol
• CAS No.: 898624-30-1

Description

N-(5-chloro-2-methoxyphenyl)-2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H19ClN4O4S and its molecular weight is 446.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Related compounds, such as rhodanine-3-acetic acid derivatives, have been synthesized and evaluated for their potential antimicrobial agents against a panel of bacteria, mycobacteria, and fungi, showcasing significant activity against mycobacteria in particular. This highlights the potential for related compounds to be explored for antimicrobial properties, possibly including N-(5-chloro-2-methoxyphenyl)-2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide (Krátký, Vinšová, & Stolaříková, 2017).

Enzyme Inhibition

The synthesis of novel heterocyclic compounds derived from similar structures and their evaluation for lipase and α-glucosidase inhibition activities indicate a potential for these compounds, including the one , to serve as a basis for developing enzyme inhibitors. These findings suggest a pathway for the development of new therapeutic agents targeting metabolic disorders or diseases associated with enzyme dysfunction (Bekircan et al., 2015).